Cas no 2229298-23-9 (methyl 2-hydroxy-3-(4-methoxyphenyl)-3-methylbutanoate)

• Product Name: methyl 2-hydroxy-3-(4-methoxyphenyl)-3-methylbutanoate
• CAS No: 2229298-23-9
• MF: C₁₃H₁₈O₄
• MW: 238.279624462128
• CID: 6233627
• PubChem ID: 165618013
• Update Time: 2025-06-08

methyl 2-hydroxy-3-(4-methoxyphenyl)-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-3-(4-methoxyphenyl)-3-methylbutanoate
• EN300-1832320
• 2229298-23-9

• Inchi： 1S/C13H18O4/c1-13(2,11(14)12(15)17-4)9-5-7-10(16-3)8-6-9/h5-8,11,14H,1-4H3
• InChI Key： RRKYDGTZUFBHBG-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C(C)(C)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 238.12050905g/mol
• Monoisotopic Mass: 238.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.8Ų

Additional information on methyl 2-hydroxy-3-(4-methoxyphenyl)-3-methylbutanoate

Methyl 2-hydroxy-3-(4-methoxyphenyl)-3-methylbutanoate (CAS No. 2229298-23-9): A Comprehensive Overview

Methyl 2-hydroxy-3-(4-methoxyphenyl)-3-methylbutanoate, identified by its CAS number 2229298-23-9, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, featuring a complex structural framework, has garnered attention due to its potential applications in various biochemical pathways and synthetic methodologies. The presence of both hydroxyl and methoxy functional groups, along with a methyl-substituted butanoate backbone, makes this compound a versatile intermediate in organic synthesis and a candidate for further exploration in medicinal chemistry.

The structural elucidation of methyl 2-hydroxy-3-(4-methoxyphenyl)-3-methylbutanoate reveals a rich array of possible interactions with biological targets. The aromatic ring substituents, particularly the 4-methoxyphenyl group, are known to influence the electronic properties and binding affinity of the molecule. These features are critical in designing molecules that can interact with specific enzymes or receptors, making this compound a valuable asset in drug discovery efforts.

In recent years, there has been a growing interest in natural product-inspired scaffolds due to their inherent biological activity and structural diversity. The compound methyl 2-hydroxy-3-(4-methoxyphenyl)-3-methylbutanoate shares structural similarities with several known bioactive natural products, suggesting that it may possess pharmacological properties worthy of investigation. For instance, the hydroxyl group and the aromatic ring can serve as hydrogen bond donors or acceptors, respectively, which are crucial for establishing stable interactions with biological targets.

One of the most compelling aspects of this compound is its potential role as a building block in the synthesis of more complex molecules. The presence of multiple reactive sites allows for diverse chemical modifications, enabling chemists to tailor the properties of the molecule to specific needs. This flexibility is particularly valuable in medicinal chemistry, where subtle changes in structure can significantly impact biological activity.

Recent advancements in computational chemistry have facilitated the rapid screening of compounds for their potential biological activity. By leveraging molecular modeling techniques, researchers can predict how methyl 2-hydroxy-3-(4-methoxyphenyl)-3-methylbutanoate might interact with various biological targets. These predictions can guide experimental efforts and help identify promising candidates for further validation. Such computational approaches are increasingly integral to modern drug discovery pipelines.

The synthesis of methyl 2-hydroxy-3-(4-methoxyphenyl)-3-methylbutanoate presents an interesting challenge due to its complex structure. Traditional synthetic routes may involve multi-step sequences that require careful optimization to ensure high yields and purity. However, recent innovations in synthetic methodology have opened up new possibilities for more efficient production. For example, catalytic processes and green chemistry principles can be employed to minimize waste and improve sustainability.

In addition to its synthetic utility, methyl 2-hydroxy-3-(4-methoxyphenyl)-3-methylbutanoate has shown promise in preliminary biological assays. Studies have indicated that derivatives of this compound may exhibit desirable pharmacological effects, making it an attractive candidate for further development. These early findings underscore the importance of continued research into this molecule and its potential applications.

The future direction of research on methyl 2-hydroxy-3-(4-methoxyphenyl)-3-methylbutanoate is likely to be shaped by interdisciplinary collaborations between chemists, biologists, and pharmacologists. By combining experimental data with computational insights, researchers can gain a deeper understanding of the molecule's properties and functions. This holistic approach is essential for translating basic research into tangible therapeutic outcomes.

In conclusion, methyl 2-hydroxy-3-(4-methoxyphenyl)-3-methylbutanoate (CAS No. 2229298-23-9) represents a fascinating subject of study with significant potential in both synthetic chemistry and drug discovery. Its unique structural features and promising biological activity make it a compound worth exploring further. As research progresses, we can expect new insights into its capabilities and applications that will contribute to advancements in chemical biology and medicine.